Cas no 1805467-11-1 (3',5'-Dibromo-2'-(difluoromethoxy)propiophenone)

• Product Name: 3',5'-Dibromo-2'-(difluoromethoxy)propiophenone
• CAS No: 1805467-11-1
• MF: C₁₀H₈Br₂F₂O₂
• MW: 357.974128723145
• CID: 4938401
• Update Time: 2025-05-20

3',5'-Dibromo-2'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dibromo-2'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8Br2F2O2/c1-2-8(15)6-3-5(11)4-7(12)9(6)16-10(13)14/h3-4,10H,2H2,1H3
• InChI Key： LQIOVKCHCAOXTQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(C(CC)=O)=C1OC(F)F)Br

Computed Properties

• Exact Mass: 357.88386 g/mol
• Monoisotopic Mass: 355.88591 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 26.3
• Molecular Weight: 357.97

Additional information on 3',5'-Dibromo-2'-(difluoromethoxy)propiophenone

Introduction to 3',5'-Dibromo-2'-(difluoromethoxy)propiophenone (CAS No. 1805467-11-1)

3',5'-Dibromo-2'-(difluoromethoxy)propiophenone (CAS No. 1805467-11-1) is a synthetic organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of propiophenones, which are characterized by their unique structural features and potential biological activities. The presence of bromine and difluoromethoxy substituents on the aromatic ring imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 3',5'-Dibromo-2'-(difluoromethoxy)propiophenone consists of a propiophenone core with two bromine atoms at the 3' and 5' positions and a difluoromethoxy group at the 2' position. These functional groups contribute to the compound's stability, solubility, and reactivity, which are crucial factors in its potential therapeutic applications. The bromine substituents enhance the lipophilicity of the molecule, facilitating its ability to cross biological membranes, while the difluoromethoxy group introduces additional electronic effects that can modulate its biological activity.

Recent studies have explored the potential of 3',5'-Dibromo-2'-(difluoromethoxy)propiophenone in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 3',5'-Dibromo-2'-(difluoromethoxy)propiophenone could be a promising lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 3',5'-Dibromo-2'-(difluoromethoxy)propiophenone has also shown potential as an anticancer agent. In vitro studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways associated with cell survival and proliferation, such as the PI3K/AKT and MAPK pathways. These results highlight the potential of 3',5'-Dibromo-2'-(difluoromethoxy)propiophenone as a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of 3',5'-Dibromo-2'-(difluoromethoxy)propiophenone have also been investigated to assess its suitability for clinical applications. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicity studies have indicated that 3',5'-Dibromo-2'-(difluoromethoxy)propiophenone is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 3',5'-Dibromo-2'-(difluoromethoxy)propiophenone (CAS No. 1805467-11-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility, potentially leading to new treatments for inflammatory diseases and cancer.